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A Comparative Analysis of Primary Explosive
Properties

An Important Clarification on the Acronym "EDDP"

Before proceeding, it is crucial to address an ambiguity in the term "EDDP." This acronym is
commonly used for two distinct chemical compounds:

o 2-ethylidene-1,5-dimethyl-3,3-diphenylpyrrolidine: This is the primary metabolite of
methadone, a synthetic opioid used in pain management and addiction treatment. It is not an
explosive material.[1][2][3]

o Ethyl 2,2-di(4-nitrophenyl)propanoate: This is a high-performance, melt-castable secondary
explosive.

This guide focuses on primary explosives, which are highly sensitive materials used in small
guantities to initiate less sensitive secondary explosives.[4] Examples include Lead Azide and
Diazodinitrophenol (DDNP).[5][6] Since the explosive EDDP is a secondary explosive, it is
fundamentally different from the materials requested for comparison. Therefore, this guide will
focus on a comparative analysis of established primary explosives to accurately fulfill the user's
request for information on this specific class of energetic materials.
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Primary explosives are a critical component in nearly all explosive trains, serving as the link
between an initial stimulus (like impact, friction, or heat) and the detonation of a more stable,
powerful secondary explosive. The ideal primary explosive offers a reliable initiation capability
while maintaining a sufficient margin of safety for handling and transport. This guide provides a
comparative overview of the key performance and sensitivity properties of three historically
significant primary explosives: Lead Azide (LA), Diazodinitrophenol (DDNP), and Mercury
Fulminate (MF).

Quantitative Comparison of Explosive Properties

The following table summarizes key performance and sensitivity data for the selected primary
explosives. Lower values for impact and friction sensitivity indicate a higher degree of
sensitivity (i.e., more dangerous to handle).

Diazodinitrophenol = Mercury Fulminate

Property Lead Azide (LA)
(DDNP) (MF)

Impact Sensitivity (J) 2.5-4.0[9][7] 1.0[5] 0.3-2.0[8]
Friction Sensitivity (N) 0.1 - 1.0[5][9] 24.7[5] 6.5 - 7.5[8]
Detonation Velocity

~5,000[10] 6,900 - 7,100[6][11] ~5,000[10]
(m/s)
Density (g/cm3) 4.70[7] 1.63[11] 4.42
Ignition Temp. (°C) 315 - 360[12] ~172[6] ~170

Experimental Protocols

The data presented above are derived from standardized experimental tests designed to
quantify the sensitivity and performance of energetic materials.

Impact Sensitivity: BAM Fallhammer Test

The BAM Fallhammer test is a widely used method to determine the sensitivity of a substance
to impact.[13][14]
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e Apparatus: The device consists of a solid steel base, a guide column, and a series of drop
weights (e.g., 1 kg, 5 kg, 10 kg) that can be released from various heights.[15][16] The
sample is placed in a small steel collar assembly on an anvil.

Procedure: A small, measured amount of the explosive substance (typically around 40 mm3)
is confined within the testing apparatus. A specified weight is dropped from a set height,
delivering a known amount of impact energy (in Joules) to the sample.[14] The test is
repeated multiple times at various heights.

Interpretation: The result is often reported as the impact energy with a 50% probability of
initiation (H50) or the minimum energy required to cause a detonation or decomposition.[13]
[17] A lower impact energy value signifies greater sensitivity.

Friction Sensitivity: BAM Friction Test

This test measures a material's sensitivity to frictional stimuli, a common cause of accidental
explosions.[18]

Apparatus: The device consists of a stationary porcelain pin and a motor-driven, movable
porcelain plate, both with a specified surface roughness.[18][19] A loading arm with various
weights applies a controlled force to the pin against the sample on the plate.[20]

Procedure: A small sample (approximately 10 mms3) is placed on the porcelain plate.[19] The
loading arm applies a specific force (in Newtons), and the plate is moved back and forth
under the pin over a distance of 10 mm.[18] The test is conducted six times for each force
level.

Interpretation: The result is the lowest load at which a flame, crackle, or explosion is
observed.[19][21] A lower force value indicates greater sensitivity to friction.

Detonation Velocity Measurement

Detonation velocity is the speed at which the detonation shock wave propagates through the
explosive and is a key indicator of its performance and brisance (shattering effect).[11][22]

» Methodology (Example: Dautriche Method): This is a classic method for measuring
detonation velocity. A column of the explosive is prepared in a tube of a specific diameter. A
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detonating cord of a known detonation velocity is inserted into two different points along the
explosive column, with the ends of the cord meeting at a lead plate.

e Procedure: When the explosive column is initiated, the detonation wave triggers the
detonating cord at two distinct moments in time. The two shock waves from the cord travel
towards each other and collide on the lead plate, leaving a distinct mark.

o Calculation: The position of this mark allows for the calculation of the time difference it took
for the main detonation to travel between the two insertion points in the explosive column.
From this time and the known distance, the detonation velocity is calculated.[22]

Thermal Stability Analysis

Thermal analysis is used to determine the temperature at which an explosive begins to
decompose, which is critical for assessing its safety during storage and handling.[23]

o Methodology (Example: Differential Scanning Calorimetry - DSC): DSC measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference.

o Procedure: A small sample of the explosive is placed in a crucible and heated at a constant
rate (e.g., 10 °C/min).[23]

« Interpretation: An exothermic event (release of heat) will appear as a peak on the DSC scan.
The onset temperature of this peak is considered the decomposition temperature, indicating
the beginning of thermal instability.[12]

Visualizations
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Il Axis Labels xaxis [shape=none, label="< Higher Sensitivity (More Dangerous)",
fontcolor="#202124"]; yaxis [shape=none, label="Higher Performance (Detonation Velocity) >",
fontcolor="#202124", pos="0,2.5!"];

// Nodes for explosives MF [label="Mercury Fulminate\n(Impact: 0.3-2.0 J)\n(Friction: ~7 N)",
fillcolor="#EA4335", pos="1,1.5!"]; LA [label="Lead Azide\n(Impact: 2.5-4.0 J)\n(Friction: <1 N)",
fillcolor="#FBBCO05", fontcolor="#202124", pos="2,1.5!"]; DDNP [label="DDNP\n(Impact: 1.0
J)\n(Friction: ~25 N)", fillcolor="#34A853", pos="1.5,3!"];
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/I Invisible nodes for layout origin [shape=none, label="", pos="0,0!"]; xmax [shape=none,

label="", pos="3,0!"]; ymax [shape=none, label="", pos="0,4!"];

// Edges to create axes origin -> xaxis [style=solid, color="#202124"]; origin -> yaxis
[style=solid, color="#202124"];

{rank=same; origin; xaxis} } DOT Caption: Conceptual comparison of primary explosives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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